- Isoquinolinone derivatives as potent CNS multi-receptor D2/5-HT1A/5-HT2A/5-HT6/5-HT7 agents: Synthesis and pharmacological evaluation, European Journal of Medicinal Chemistry, 2020, 207,
Cas no 913613-99-7 (7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one)
913613-99-7 structure
Product Name:7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one
CAS No:913613-99-7
MF:C10H11NO2
MW:177.199842691422
CID:1095216
PubChem ID:66885381
Update Time:2025-09-27
7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one
- 7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one
- 3,4-Dihydro-7-hydroxy-2-methyl-1(2H)-isoquinolinone (ACI)
- 7-Hydroxy-2-methyl-3,4-dihydro-2H-isoquinolin-1-one
- CS-0187270
- DB-182986
- BS-49990
- E76292
- SCHEMBL1037654
- 913613-99-7
- SYBGMPNYIPZCIX-UHFFFAOYSA-N
- MFCD24719603
- 3,4-Dihydro-7-hydroxy-2-methyl-1(2h)-isoquinolinone
-
- Inchi： 1S/C10H11NO2/c1-11-5-4-7-2-3-8(12)6-9(7)10(11)13/h2-3,6,12H,4-5H2,1H3
- InChI Key： SYBGMPNYIPZCIX-UHFFFAOYSA-N
- SMILES： O=C1N(C)CCC2C1=CC(=CC=2)O
Computed Properties
- Exact Mass: 177.078978594g/mol
- Monoisotopic Mass: 177.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 40.5Ų
7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BM826-200mg |
7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one |
913613-99-7 | 95+% | 200mg |
1379.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BM826-50mg |
7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one |
913613-99-7 | 95+% | 50mg |
551.0CNY | 2021-07-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD272478-50mg |
7-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one |
913613-99-7 | 95% | 50mg |
￥98.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD272478-100mg |
7-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one |
913613-99-7 | 95% | 100mg |
￥175.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD272478-250mg |
7-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one |
913613-99-7 | 95% | 250mg |
￥426.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD272478-1g |
7-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one |
913613-99-7 | 95% | 1g |
￥1697.0 | 2024-04-17 | |
| Chemenu | CM144080-250mg |
7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one |
913613-99-7 | 95% | 250mg |
$96 | 2024-07-20 | |
| Chemenu | CM144080-1g |
7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one |
913613-99-7 | 95% | 1g |
$288 | 2024-07-20 | |
| Chemenu | CM144080-1g |
7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one |
913613-99-7 | 95% | 1g |
$635 | 2021-08-05 | |
| Alichem | A189003883-1g |
7-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one |
913613-99-7 | 95% | 1g |
$547.00 | 2023-08-31 |
7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Water ; overnight, 100 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Water ; overnight, 100 °C
1.2 Solvents: Water
1.2 Solvents: Water
Reference
- Synthesis and evaluation of histamine H3 receptor ligand based on lactam scaffold as agents for treating neuropathic pain, Bioorganic & Medicinal Chemistry Letters, 2019, 29(12), 1492-1496
7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one Raw materials
7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one Preparation Products
7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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